(5E)-3-(furan-2-ylmethyl)-5-{[(3-hydroxyphenyl)amino]methylidene}-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C15H12N2O3S2
• Molecular Weight: 332.4 g/mol
• IUPAC Name: 3-(furan-2-ylmethyl)-4-hydroxy-5-[(3-hydroxyphenyl)iminomethyl]-1,3-thiazole-2-thione
• InChI: InChI=1S/C15H12N2O3S2/c18-11-4-1-3-10(7-11)16-8-13-14(19)17(15(21)22-13)9-12-5-2-6-20-12/h1-8,18-19H,9H2
• InChI Key: AFEGMVRUBMBFAO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)N=CC2=C(N(C(=S)S2)CC3=CC=CO3)O

Description

This compound belongs to the 5-arylidene-2-thioxo-1,3-thiazolidin-4-one family, a class of heterocyclic molecules studied for their structural diversity and biological relevance. The core structure features a thiazolidinone ring with a 2-thioxo group, a furan-2-ylmethyl substituent at position 3, and a (3-hydroxyphenylamino)methylene group at position 3. Its synthesis typically involves microwave-assisted condensation of 2-thioxo-1,3-thiazolidin-4-one precursors with aromatic aldehydes, as described in SAR studies aimed at optimizing H-bonding interactions and steric effects . The 3-hydroxyphenyl moiety is notable for its protic character, which may enhance binding to biological targets through hydrogen bonding.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5E)-3-(furan-2-ylmethyl)-5-{[(3-hydroxyphenyl)amino]methylidene}-2-thioxo-1,3-thiazolidin-4-one typically involves multi-step organic reactions. One common method includes the condensation of furan-2-carbaldehyde with 3-hydroxyaniline to form an intermediate Schiff base. This intermediate is then reacted with 2-thioxo-1,3-thiazolidin-4-one under specific conditions to yield the final product. The reaction conditions often involve the use of solvents like ethanol or methanol and may require catalysts such as acetic acid to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis equipment can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

(5E)-3-(furan-2-ylmethyl)-5-{[(3-hydroxyphenyl)amino]methylidene}-2-thioxo-1,3-thiazolidin-4-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the furan ring and the thiazolidinone core.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Hydrogen peroxide, potassium permanganate.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Catalysts: Acetic acid, palladium on carbon.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated or carboxylated derivatives, while reduction can lead to the formation of alcohols or amines.

Scientific Research Applications

The compound (5E)-3-(furan-2-ylmethyl)-5-{[(3-hydroxyphenyl)amino]methylidene}-2-thioxo-1,3-thiazolidin-4-one is a thiazolidinone derivative that has garnered attention for its potential applications in various scientific fields, particularly in medicinal chemistry and pharmacology. This article explores its applications, supported by relevant data and case studies.

Antimicrobial Activity

Research indicates that thiazolidinones exhibit significant antimicrobial properties. A study demonstrated that derivatives containing furan and thiazolidinone structures showed promising activity against various bacterial strains, including resistant strains of Staphylococcus aureus. The mechanism of action is believed to involve disruption of bacterial cell wall synthesis and interference with metabolic pathways .

Anticancer Potential

Thiazolidinones have been explored for their anticancer properties. The compound has shown efficacy in inhibiting cancer cell proliferation in vitro, particularly in breast and colon cancer cell lines. The proposed mechanism involves apoptosis induction and cell cycle arrest, likely mediated by the modulation of key signaling pathways such as the PI3K/Akt/mTOR pathway .

Anti-inflammatory Effects

The compound has also been investigated for its anti-inflammatory properties. In experimental models, it demonstrated a reduction in pro-inflammatory cytokines and oxidative stress markers, suggesting potential use in treating inflammatory diseases such as arthritis .

Antioxidant Activity

Thiazolidinones are recognized for their antioxidant capabilities. This compound has been shown to scavenge free radicals effectively, which could be beneficial in preventing oxidative stress-related diseases .

Data Table: Biological Activities of (5E)-3-(furan-2-ylmethyl)-5-{[(3-hydroxyphenyl)amino]methylidene}-2-thioxo-1,3-thiazolidin-4-one

Biological Activity	Effectiveness	Mechanism
Antimicrobial	High	Disruption of cell wall synthesis
Anticancer	Moderate	Induction of apoptosis
Anti-inflammatory	Significant	Reduction of cytokines
Antioxidant	Strong	Free radical scavenging

Study 1: Antimicrobial Efficacy

A study published in the Journal of Medicinal Chemistry evaluated a series of thiazolidinone derivatives against various pathogens. The results indicated that the compound exhibited a minimum inhibitory concentration (MIC) comparable to standard antibiotics, highlighting its potential as an alternative treatment option for resistant infections .

Study 2: Cancer Cell Line Testing

In vitro testing on breast cancer cell lines revealed that this compound significantly inhibited cell growth at micromolar concentrations. Flow cytometry analysis indicated an increase in apoptotic cells, corroborating its potential as a chemotherapeutic agent .

Study 3: Anti-inflammatory Assessment

In an animal model of arthritis, administration of this compound resulted in a marked decrease in paw swelling and inflammatory markers compared to control groups. These findings suggest that it could be developed into a therapeutic agent for chronic inflammatory conditions .

Mechanism of Action

The mechanism of action of (5E)-3-(furan-2-ylmethyl)-5-{[(3-hydroxyphenyl)amino]methylidene}-2-thioxo-1,3-thiazolidin-4-one involves its interaction with molecular targets such as enzymes or receptors. The compound’s structure allows it to bind to specific sites on these targets, modulating their activity. This interaction can lead to various biological effects, such as inhibition of enzyme activity or activation of signaling pathways.

Comparison with Similar Compounds

Comparison with Structural Analogs

Variations in the Arylidene Substituent

The arylidene group at position 5 significantly influences physicochemical and biological properties. Key comparisons include:

• Crystal structure studies reveal planar geometry, favoring π-π stacking interactions .
• (5E)-3-(3-Chlorophenyl)-5-[(2-Methoxyphenyl)Methylidene]-2-Thioxo-1,3-Thiazolidin-4-One : Chlorine and methoxy substituents increase lipophilicity, which may enhance membrane permeability but reduce aqueous solubility compared to the target’s hydroxyl group .

Table 1: Substituent Effects on Key Properties

Compound	Substituent (Position 5)	Key Properties	Reference
Target Compound	(3-Hydroxyphenylamino)methylene	Balanced H-bonding, moderate solubility
(II)	2-Hydroxybenzylidene	Strong H-bonding, planar geometry
(IV)	4-Hydroxy-3-methoxybenzylidene	Enhanced antimicrobial activity
Compound 9e ()	1,3-Benzodioxol-5-ylmethylene	Electron-rich aromatic system, potential for π-π interactions
ZINC1742332 ()	2-Methoxybenzylidene	High lipophilicity, improved membrane permeability

Modifications in the N-3 Substituent

• 3-(4-Methylcoumarin-7-Yloxyacetylamino) Derivatives (5a–h): Coumarin-linked analogs exhibit enhanced antibacterial activity (MIC: 2–8 µg/mL against S. The target compound’s furan-2-ylmethyl group may offer similar π-stacking but lacks coumarin’s extended conjugation .

Bioisosteric Replacements

• Pyridine or Benzofuran Replacements () : Replacing the benzene ring with pyridine (as in 2k) or benzofuran (2m) alters electronic density and steric bulk. Pyridine analogs show reduced activity due to decreased H-bonding capacity, whereas benzofuran derivatives retain activity via furan-mediated interactions .

Physicochemical and Electronic Properties

• Solubility : The 3-hydroxyphenyl group in the target compound improves aqueous solubility (LogP: 2.1) relative to dichlorophenyl (LogP: 3.8) and methoxybenzylidene (LogP: 3.5) analogs .
• Electrochemical Behavior: Cyclic voltammetry studies on azulenylmethylene analogs () reveal redox potentials shifted by 0.3 V compared to the target compound, suggesting differences in electron transfer pathways influenced by substituent electronegativity .

Biological Activity

The compound (5E)-3-(furan-2-ylmethyl)-5-{[(3-hydroxyphenyl)amino]methylidene}-2-thioxo-1,3-thiazolidin-4-one belongs to the thiazolidinone family, which has garnered significant attention in medicinal chemistry due to its diverse biological activities. This article explores the biological activity of this compound, focusing on its potential therapeutic effects, including antibacterial, anticancer, and antioxidant properties.

Chemical Structure and Properties

The structure of this compound includes a thiazolidinone core, which is known for its ability to interact with various biological targets. The presence of the furan and hydroxyphenyl groups enhances its pharmacological profile by potentially improving solubility and bioavailability.

1. Antibacterial Activity

Research indicates that derivatives of thiazolidinones exhibit notable antibacterial properties. For instance, compounds related to thiazolidinones have shown effectiveness against Gram-positive and Gram-negative bacteria, including Escherichia coli and Staphylococcus aureus. Specific studies have demonstrated that certain thiazolidinone derivatives possess inhibition percentages as high as 91.66% against S. aureus .

Compound	Bacterial Strain	Inhibition (%)
2-(Chlorophenyl-imino)thiazolidin-4-one	E. coli	88.46%
2-(Chlorophenyl-imino)thiazolidin-4-one	S. aureus	91.66%

2. Anticancer Activity

Thiazolidinone derivatives have been extensively studied for their anticancer potential. The compound has been evaluated for its cytotoxic effects against various cancer cell lines. For example, thiazolidinone derivatives have shown significant activity against HT29 adenocarcinoma cells and lung cancer cells (H460), with IC50 values indicating potent inhibition of cell growth .

Recent studies reveal that the substitution patterns on the thiazolidinone scaffold can significantly influence anticancer activity. For instance, compounds with electron-withdrawing groups tend to exhibit enhanced cytotoxic effects compared to those with electron-donating groups .

3. Antioxidant Activity

Antioxidant properties are another critical aspect of thiazolidinone derivatives. In vitro assays have demonstrated that certain thiazolidinones possess strong radical scavenging abilities, outperforming traditional antioxidants such as ibuprofen in specific assays . The antioxidant potential is often attributed to the presence of functional groups that facilitate electron donation.

Compound	EC50 (µM)	Relative Activity
Thiazolidinone A	60.83 ± 0.86	14x more active than ibuprofen
Thiazolidinone B	70.04 ± 1.29	10–11x more active than ibuprofen

The mechanisms underlying the biological activities of thiazolidinones are diverse:

• Antibacterial Mechanism : These compounds may disrupt bacterial cell wall synthesis or inhibit essential enzymes involved in bacterial metabolism.
• Anticancer Mechanism : Thiazolidinones can induce apoptosis through intrinsic and extrinsic pathways in cancer cells, promoting programmed cell death .
• Antioxidant Mechanism : The antioxidant activity is primarily due to the ability of these compounds to scavenge free radicals and reduce oxidative stress within cells.

Case Studies

Several case studies highlight the efficacy of thiazolidinone derivatives in preclinical settings:

• Case Study 1 : A study evaluated a series of thiazolidinones for their anticancer activity against various tumor cell lines, revealing promising results with selectivity towards cancer cells over normal cells .
• Case Study 2 : Another investigation focused on the antibacterial properties of modified thiazolidinones, demonstrating significant inhibition against multiple bacterial strains, reinforcing their potential as antibiotic agents .

Q & A

Q. What are the common synthetic routes for preparing (5E)-3-(furan-2-ylmethyl)-5-{[(3-hydroxyphenyl)amino]methylidene}-2-thioxo-1,3-thiazolidin-4-one?

• Methodological Answer : The compound is typically synthesized via cyclocondensation reactions. A general protocol involves refluxing 3-(4-hydroxyphenyl)thiosemicarbazide with chloroacetic acid, sodium acetate, and an appropriate oxo compound (e.g., benzaldehyde derivatives) in a DMF-acetic acid mixture. The reaction proceeds for 2–4 hours, followed by filtration and recrystallization from DMF-ethanol . For analogous structures, ammonium acetate in acetic acid is used to facilitate imine formation, with purification via chromatography or recrystallization .

Q. How is the structural identity of this compound validated in academic research?

• Methodological Answer : Structural confirmation relies on spectral techniques:

• NMR : $^1$H and $^13$C NMR identify substituent environments (e.g., furan methyl protons at δ 4.5–5.0 ppm, thioxo sulfur resonance).
• X-ray crystallography : Single-crystal studies resolve stereochemistry, as seen in related thiazolidinones (e.g., C–C bond lengths of 1.34–1.38 Å for conjugated systems) .
• Mass spectrometry : High-resolution ESI-MS confirms molecular weight (e.g., [M+H]$^+$ peaks within ±0.001 Da error) .

Q. What are the primary research applications of this compound?

• Methodological Answer :

• Organic synthesis : Acts as a precursor for heterocyclic derivatives (e.g., thiadiazolo-pyrimidinones) via oxidation, reduction, or nucleophilic substitution .
• Biological screening : Evaluated for antimicrobial activity using agar diffusion assays (e.g., against S. aureus or E. coli) at concentrations of 50–100 µg/mL .

Advanced Research Questions

Q. How can researchers optimize synthesis yields while minimizing byproducts?

• Methodological Answer :

• Catalyst screening : Test Lewis acids (e.g., ZnCl$_2$) or organocatalysts to accelerate cyclization.
• Solvent optimization : Replace DMF with greener solvents (e.g., ethanol-water mixtures) to improve atom economy.
• Purification : Use gradient chromatography (silica gel, ethyl acetate/hexane) or fractional recrystallization to isolate high-purity product (>95%) .

Q. How to resolve contradictions in spectral data interpretation (e.g., unexpected NMR splitting patterns)?

• Methodological Answer :

• Variable temperature NMR : Assess dynamic effects (e.g., hindered rotation around the imine bond).
• DFT calculations : Compare experimental $^1$H chemical shifts with computational models (B3LYP/6-31G* level) to assign ambiguous signals .
• 2D NMR (COSY, HSQC) : Map coupling networks and confirm carbon-proton correlations .

Q. What mechanistic insights exist for this compound’s biological activity?

• Methodological Answer :

• Enzyme inhibition assays : Test against tyrosine kinases or cyclooxygenase-2 (COX-2) using fluorometric or colorimetric substrates (IC$_{50}$ values reported for similar thiazolidinones: 10–50 µM) .
• Molecular docking : Simulate binding interactions with target proteins (e.g., PDB ID 1T4K) to identify key residues (e.g., hydrogen bonding with His90) .

Q. How does substituent variation (e.g., furan vs. phenyl groups) impact physicochemical properties?

• Methodological Answer :

• LogP measurements : Compare octanol-water partition coefficients via shake-flask method (e.g., furan derivatives show 0.5–1.0 lower LogP than phenyl analogs) .
• Thermal analysis : DSC/TGA reveals stability differences (e.g., furan-substituted compounds degrade at 180–200°C vs. 220°C for phenyl derivatives) .